Cas no 2877707-68-9 (6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine)

• Product Name: 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine
• CAS No: 2877707-68-9
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 5309991
• PubChem ID: 165433731
• Update Time: 2025-05-19

6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine
• AKOS040854850
• F5956-0016
• 2877707-68-9
• 9-Ethyl-6-[4-(phenylmethyl)-1-piperazinyl]-9H-purine

• Inchi： 1S/C18H22N6/c1-2-23-14-21-16-17(23)19-13-20-18(16)24-10-8-22(9-11-24)12-15-6-4-3-5-7-15/h3-7,13-14H,2,8-12H2,1H3
• InChI Key： KDOPXVMPKKMYMC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(CC3=CC=CC=C3)CC2)N(CC)C=1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.0±60.0 °C(Predicted)
• pka: 6.95±0.10(Predicted)

Additional information on 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine

Introduction to 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine (CAS No. 2877707-68-9)

6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine, identified by its Chemical Abstracts Service (CAS) number 2877707-68-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule belongs to the purine class, characterized by its fused pyrimidine and imidazole rings, which are pivotal in its biological activity. The presence of a 4-benzylpiperazine moiety at the 6-position and an ethyl group at the 9-position introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The structural configuration of 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine makes it an intriguing candidate for further exploration in medicinal chemistry. The benzylpiperazine ring is a well-documented pharmacophore in the development of central nervous system (CNS) drugs, particularly due to its ability to modulate neurotransmitter activity. This moiety has been extensively studied for its role in enhancing blood-brain barrier penetration, a critical factor in the efficacy of many CNS therapeutics.

Moreover, the purine core of this compound is closely related to adenosine and guanosine, two essential nucleoside components involved in cellular signaling pathways. Modifications at the 6- and 9-positions of the purine ring can significantly alter its pharmacokinetic and pharmacodynamic properties, making it a versatile scaffold for designing novel bioactive molecules. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of such modified purines with enhanced binding affinity and selectivity for biological targets.

In recent years, there has been growing interest in exploring the potential of 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeted drugs. Kinases play a crucial role in various cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer, making them attractive therapeutic targets. The unique structural features of this compound may enable it to interact with specific kinase domains, potentially leading to the development of next-generation anticancer agents.

One of the most compelling aspects of 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine is its potential as a scaffold for developing drugs with improved solubility and bioavailability. Poor solubility is a major challenge in drug development, often leading to reduced therapeutic efficacy. The introduction of polar functional groups, such as the piperazine ring, can enhance solubility while maintaining or even improving binding affinity to biological targets. This property is particularly valuable in formulations intended for oral administration or other routes where bioavailability is a critical factor.

Furthermore, the compound's structural similarity to known pharmaceuticals suggests that it may exhibit similar pharmacological effects but with potentially improved safety profiles. For instance, analogs of purine derivatives have been investigated for their anti-inflammatory, antiviral, and antimicrobial properties. By leveraging computational modeling and structure-based drug design techniques, researchers can optimize the structure of 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine to enhance its therapeutic potential while minimizing adverse effects.

The synthesis of 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with minimal byproducts.

From a regulatory perspective, compounds like 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine must undergo rigorous testing to meet safety and efficacy standards before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate their biological activity and potential side effects. These studies provide critical data for determining optimal dosing regimens and identifying any toxicological concerns that need to be addressed before human trials can begin.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 6-(4-benzylpiperazin-1-yl)-9-ethyl-9H-purine. By analyzing vast datasets containing structural information and biological activity data, computational models can predict how different modifications will affect a compound's properties. This approach allows researchers to prioritize candidates for experimental validation based on their predicted potency and selectivity.

In conclusion,6-(4-benzylpiperazin--1--y--l)---9--ethyl---9H--purine (CAS No.--2877707---68---9) represents a promising compound with diverse applications in pharmaceutical research.-- Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases.-- Continued exploration into its synthesis,- pharmacology,- and potential clinical applications will likely yield valuable insights into future drug development strategies.-- As our understanding of molecular interactions evolves,- compounds like this one will play an increasingly important role in addressing unmet medical needs.